Cas no 342412-64-0 (Pyrazolo[1,5-a]pyrimidine, 7-chloro-5-(1-methylethyl)-)

Technical Introduction: 7-Chloro-5-(1-methylethyl)pyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a chloro group at the 7-position and an isopropyl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro substituent enhances reactivity for further functionalization, while the isopropyl group contributes to lipophilicity, potentially improving bioavailability. Its rigid fused-ring system offers stability, facilitating applications in the development of bioactive molecules. The compound is particularly useful in medicinal chemistry for constructing targeted inhibitors or modulators due to its balanced physicochemical profile. High purity and well-defined synthetic routes ensure reproducibility for research and industrial use.

Pyrazolo[1,5-a]pyrimidine, 7-chloro-5-(1-methylethyl)- structure

342412-64-0 structure

Product Name:Pyrazolo[1,5-a]pyrimidine, 7-chloro-5-(1-methylethyl)-

CAS No:342412-64-0

MF:C₉H₁₀ClN₃

MW:195.648800373077

CID:3944495

PubChem ID:12366072

Update Time:2025-10-29

Pyrazolo[1,5-a]pyrimidine, 7-chloro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-a]pyrimidine, 7-chloro-5-(1-methylethyl)-
- 7-chloro-5-isopropylpyrazolo[1,5-a]pyrimidine
- 7-chloro-5-isopropyl-pyrazolo[1,5-a]pyrimidine
- AT43158
- SCHEMBL12953397
- AKOS013133424
- 342412-64-0
- Inchi： 1S/C9H10ClN3/c1-6(2)7-5-8(10)13-9(12-7)3-4-11-13/h3-6H,1-2H3
- InChI Key： GRQIXJHNWSPHKI-UHFFFAOYSA-N
- SMILES： C12=CC=NN1C(Cl)=CC(C(C)C)=N2

Computed Properties

Exact Mass: 195.0563250Da
Monoisotopic Mass: 195.0563250Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 30.2Å²

Pyrazolo[1,5-a]pyrimidine, 7-chloro-5-(1-methylethyl)- Pricemore >>

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Enamine	BBV-37982436-1.0g	7-chloro-5-(propan-2-yl)pyrazolo[1,5-a]pyrimidine	342412-64-0	95%	1.0g	$821.0	2023-02-02
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